Cas no 174006-71-4 (2-(4-Methoxy-phenyl)-thiazole-4-carbaldehyde)

• Product Name: 2-(4-Methoxy-phenyl)-thiazole-4-carbaldehyde
• CAS No: 174006-71-4
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD00966910
• CID: 136341
• PubChem ID: 4554836
• Update Time: 2025-04-19

2-(4-Methoxy-phenyl)-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)thiazole-4-carbaldehyde
• 2-(4-methoxyphenyl)-1,3-thiazole-4-carbaldehyde
• 2-(4-methoxyphenyl)-4-Thiazolecarboxaldehyde
• 2-(4-METHOXY-PHENYL)-THIAZOLE-4-CARBALDEHYDE
• 4-Thiazolecarboxaldehyde,2-(4-methoxyphenyl)-
• AC1NC8DP
• AG-E-23604
• PubChem7858
• SBB067584
• 4-Thiazolecarboxaldehyde, 2-(4-methoxyphenyl)-
• REGID_for_CID_4554836
• AB07834
• AKOS000320847
• Z147716446
• DTXSID90404210
• HMS2754N07
• SMR000375697
• MLS000770381
• A811595
• W-206060
• 174006-71-4
• MFCD00966910
• CHEMBL1519307
• FT-0643663
• CS-0215338
• EN300-23480
• DB-043965
• G29607
• 2-(4-Methoxy-phenyl)-thiazole-4-carbaldehyde

• MDL： MFCD00966910
• Inchi： 1S/C11H9NO2S/c1-14-10-4-2-8(3-5-10)11-12-9(6-13)7-15-11/h2-7H,1H3
• InChI Key： YZUAAQCBGVFCRK-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 219.03500
• Monoisotopic Mass: 219.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.267
• Boiling Point: 387.586°C at 760 mmHg
• Flash Point: 188.205°C
• Refractive Index: 1.619
• PSA: 67.43000
• LogP: 2.63120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles